2,3,4,6-Tetrafluoro-4-iodohex-2-en-5-ynenitrile

• CAS No.: 923294-38-6
• Molecular Formula: C6F4IN
• Molecular Weight: 288.97 g/mol
• IUPAC Name: 2,3,4,6-tetrafluoro-4-iodohex-2-en-5-ynenitrile
• InChI: InChI=1S/C6F4IN/c7-2-1-6(10,11)5(9)4(8)3-12
• InChI Key: OFSMRSPLKZZMQC-UHFFFAOYSA-N
• Canonical SMILES: C(#CF)C(C(=C(C#N)F)F)(F)I

Description

2,3,4,6-Tetrafluoro-4-iodohex-2-en-5-ynenitrile is a chemical compound with the molecular formula C₆F₄IN It is characterized by the presence of fluorine and iodine atoms attached to a hexene backbone with a nitrile group

Preparation Methods

The synthesis of 2,3,4,6-Tetrafluoro-4-iodohex-2-en-5-ynenitrile typically involves multi-step organic reactions. One common method includes the fluorination of a suitable precursor followed by iodination. The reaction conditions often require the use of specific catalysts and solvents to achieve the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

2,3,4,6-Tetrafluoro-4-iodohex-2-en-5-ynenitrile undergoes various types of chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction: The compound can undergo oxidation or reduction under specific conditions, leading to the formation of different products.

Addition Reactions: The presence of multiple bonds allows for addition reactions with various reagents.

Common reagents used in these reactions include halogens, oxidizing agents, and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2,3,4,6-Tetrafluoro-4-iodohex-2-en-5-ynenitrile has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying interactions with biological molecules.

Industry: Used in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of 2,3,4,6-Tetrafluoro-4-iodohex-2-en-5-ynenitrile involves its interaction with molecular targets through its functional groups. The fluorine and iodine atoms play a crucial role in these interactions, influencing the compound’s reactivity and binding affinity. The pathways involved depend on the specific application and the target molecules.

Comparison with Similar Compounds

2,3,4,6-Tetrafluoro-4-iodohex-2-en-5-ynenitrile can be compared with other similar compounds such as:

• 2,3,4,6-Tetrafluoro-5-iodo-1H-azepine
• 2,3,4,6-Tetrafluoro-6-iodohexa-2,4,5-trienenitrile
• 2,3,4,6-Tetrafluoro-5-iodoaniline

These compounds share similar structural features but differ in their specific functional groups and reactivity